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Compound of Interest

Compound Name: Vinyl laurate

Cat. No.: B1345746

This guide provides a comprehensive overview of the key physical properties of vinyl laurate,
specifically its boiling point and density. The information is tailored for researchers, scientists,

and professionals in drug development who require precise data and methodologies for their
work.

Core Physical Properties of Vinyl Laurate

Vinyl laurate, also known as ethenyl dodecanoate, is the ester of lauric acid and vinyl alcohol.
It is a clear, colorless to light yellow liquid.[1][2] Understanding its physical properties is crucial
for its application in polymer synthesis and other chemical processes.

Data Presentation

The following table summarizes the reported values for the boiling point and density of vinyl
laurate from various sources.
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Physical Property Value Conditions Source(s)
Boiling Point 254 °C at 1013 hPa (760 [1][3]
mmHgQ)

288.2 °C at 760 mmHg [4]

142-143 °C at 10 mmHg [5]

123 °C Not specified [6]

Density 0.871 g/mL at 20 °C [1][3]
0.876 g/mL Not specified [4]

0.8641 glcm? at 20 °C [6]

0.8639 g/mL at 30 °C [5]

Experimental Protocols

While specific experimental reports detailing the determination of each value above are not
readily available in the public domain, standardized methods are used for measuring these
properties. Below are detailed, generalized protocols for determining the boiling point and
density of a liquid compound like vinyl laurate.

Protocol for Boiling Point Determination (Distillation
Method)

This method is suitable for determining the boiling point of a substance while also serving as a
purification step.[7] A detailed procedure for the purification of vinyl laurate by distillation is
available, from which the boiling point under reduced pressure can be determined.[5]

Objective: To determine the boiling point of vinyl laurate at a specific pressure.
Apparatus:
e Round-bottomed flask

e Heating mantle or oil bath
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Distillation head with a port for a thermometer

Condenser

Receiving flask

Thermometer

Vacuum source and manometer (for reduced pressure distillation)

Boiling chips or magnetic stirrer

Procedure:

Place a sample of vinyl laurate (e.g., 50 mL) into a round-bottomed flask along with a few
boiling chips or a magnetic stir bar to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned so that its
top is level with the bottom of the side-arm of the distillation head, ensuring it accurately
measures the temperature of the vapor that is distilling.

If determining the boiling point at atmospheric pressure, proceed to the next step. For
reduced pressure, connect a vacuum pump to the apparatus via a vacuum adapter on the
receiving flask. Use a manometer to monitor the pressure.

Begin heating the flask gently. The liquid will begin to boil and its vapor will rise.

Record the temperature at which the vapor temperature stabilizes while the liquid is
condensing and dripping into the receiving flask. This stable temperature is the boiling point
at the recorded pressure.

For vinyl laurate, a boiling point of 142-143 °C is observed at a pressure of 10 mmHg.[5]

Protocol for Density Determination (Pychometer
Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.[8]
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Objective: To determine the density of vinyl laurate at a specific temperature (e.g., 20 °C).

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to £0.0001 g)

Water bath for temperature control

Thermometer

Procedure:

o Calibration of Pycnometer:

[e]

Thoroughly clean and dry the pycnometer.

o Weigh the empty, dry pycnometer on an analytical balance and record its mass
(m_pycnometer).

o Fill the pycnometer with deionized water of a known temperature (e.g., 20 °C). Ensure the
pycnometer is completely full and free of air bubbles.

o Place the pycnometer in a temperature-controlled water bath set to 20 °C for at least 30
minutes to allow it to equilibrate.

o Remove the pycnometer, carefully wipe it dry on the outside, and weigh it. Record the
mass (m_pycnometer+water).

o The mass of the water is m_water = (m_pycnometer+water) - (m_pycnometer).

o The volume of the pycnometer at 20 °C can be calculated using the known density of
water at that temperature (p_water at 20°C = 0.9982 g/mL): V_pycnometer = m_water /
p_water.

e Measurement of Vinyl Laurate Density:
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o Empty and thoroughly dry the calibrated pycnometer.
o Fill the pycnometer with vinyl laurate.
o Place the filled pycnometer in the water bath at 20 °C and allow it to equilibrate.

o Remove the pycnometer, wipe it dry, and weigh it. Record the mass
(m_pycnometer+laurate).

o The mass of the vinyl laurate is m_laurate = (m_pycnometer+laurate) - (m_pycnometer).
o The density of vinyl laurate is then calculated as: p_laurate = m_laurate / V_pycnometer.

Visualizations

Below is a diagram illustrating the generalized workflow for the experimental determination of

the physical properties of vinyl laurate.
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Boiling Point Determination Density Determination
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\/ \/

Set up Distillation Apparatus Calibrate Pycnometer Volume with Water
Y Y
Heat Sample to Boiling Measure Mass of Pycnometer with Vinyl Laurate
Y Y
Record Stable Vapor Temperature and Pressure Calculate Density (mass/volume)

Result: Boiling Point Result: Density

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of vinyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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